Cas no 1388076-26-3 (6-BROMO-7-FLUORO-1H-INDOLE-2-CARBOXYLIC ACID)

• Product Name: 6-BROMO-7-FLUORO-1H-INDOLE-2-CARBOXYLIC ACID
• CAS No: 1388076-26-3
• MF: C₉H₅BrFNO₂
• MW: 258.04390501976
• MDL: MFCD22563678
• CID: 4596227
• PubChem ID: 124707469
• Update Time: 2025-10-30

6-BROMO-7-FLUORO-1H-INDOLE-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-7-FLUORO-1H-INDOLE-2-CARBOXYLIC ACID
• 1H-Indole-2-carboxylic acid, 6-bromo-7-fluoro-

• MDL： MFCD22563678
• Inchi： 1S/C9H5BrFNO2/c10-5-2-1-4-3-6(9(13)14)12-8(4)7(5)11/h1-3,12H,(H,13,14)
• InChI Key： HPUWAFMNZFHFGL-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(Br)=C2F)C=C1C(O)=O

Additional information on 6-BROMO-7-FLUORO-1H-INDOLE-2-CARBOXYLIC ACID

6-Bromo-7-Fluoro-1H-indole-2-carboxylic acid: A Comprehensive Overview

6-Bromo-7-Fluoro-1H-indole-2-carboxylic acid, also known by its CAS number 1388076-26-3, is a synthetic organic compound with significant potential in the fields of pharmacology and materials science. This compound belongs to the indole family, a class of heterocyclic aromatic compounds that have been extensively studied for their diverse biological activities and structural versatility. The presence of bromine and fluorine substituents at the 6 and 7 positions, respectively, introduces unique electronic and steric properties, making this compound a valuable substrate for further functionalization and exploration in drug discovery.

The indole core of 6-Bromo-7-Fluoro-1H-indole-2-carboxylic acid is a fundamental structural motif in many bioactive molecules. Indoles are known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The substitution pattern in this compound—specifically the bromine at position 6 and fluorine at position 7—plays a critical role in modulating these interactions. Recent studies have highlighted the importance of halogen substituents in enhancing the pharmacokinetic properties of indole derivatives, such as improving solubility and bioavailability.

From a synthetic perspective, the preparation of 6-Bromo-7-Fluoro-1H-indole-2-carboxylic acid involves a series of well-established organic reactions. The indole skeleton can be synthesized via the Paal-Knorr pyrrole synthesis or through cyclization reactions involving amino carbonyl compounds. The introduction of halogen substituents typically requires electrophilic aromatic substitution or coupling reactions, depending on the specific positions targeted. The carboxylic acid group at position 2 can be introduced via oxidation of an alcohol or through direct synthesis from appropriate precursors.

The biological activity of 6-Bromo-7-Fluoro-1H-indole-2-carboxylic acid has been explored in several recent studies. For instance, researchers have investigated its potential as an anti-tumor agent by evaluating its effects on cancer cell lines. The compound has demonstrated selective cytotoxicity against certain types of cancer cells, suggesting a possible role in chemotherapy. Additionally, its ability to inhibit key enzymes involved in inflammatory pathways has been reported, indicating potential applications in anti-inflammatory therapies.

In the realm of materials science, the unique electronic properties of 6-Bromo-7-Fluoro-1H-indole-based compounds have attracted attention for their use in organic electronics. The indole moiety serves as a building block for constructing conjugated systems with tailored optical and electronic properties. Recent advancements in this area have focused on incorporating such derivatives into organic light-emitting diodes (OLEDs) and photovoltaic devices, where their performance has shown promising results.

The synthesis and characterization of 6-Bromo-7-fluoro-indole-based compounds continue to be an active area of research. Scientists are exploring novel synthetic routes to improve efficiency and scalability while maintaining high purity levels. Furthermore, efforts are being made to optimize the physicochemical properties of these compounds for specific applications in medicine and technology.

In conclusion, CAS No 1388076-26-3, or 6-bromo-7-fluoro-indole-< strong >2-carboxylic acid strong > , represents a versatile platform for exploring new chemical entities with diverse functionalities. Its unique structure offers opportunities for both fundamental research and applied development across multiple disciplines.